Cas no 107602-78-8 (1,8-Dibenzoyl,9,14-di-Ac-(1alpha,4beta,6beta,8beta,9alpha)-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran)

• Product Name: 1,8-Dibenzoyl,9,14-di-Ac-(1alpha,4beta,6beta,8beta,9alpha)-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran
• CAS No: 107602-78-8
• MF: C₃₃H₃₈O₁₁
• MW: 610.648231029511
• CID: 2053258
• Update Time: 2025-04-21

1,8-Dibenzoyl,9,14-di-Ac-(1alpha,4beta,6beta,8beta,9alpha)-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran Chemical and Physical Properties

Names and Identifiers

• 1,8-Dibenzoyl,9,14-di-Ac-(1alpha,4beta,6beta,8beta,9alpha)-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran
• 1,8-Dibenzoyl,9,14-di-Ac-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran
• 1alpha,8beta-dibenzoyloxy-9alpha,15-diacetoxy-4beta,6beta-dihydroxydihydro-beta-agarofuran

• Inchi： 1S/C33H38O11/c1-19(34)40-18-32-23(42-28(37)21-12-8-6-9-13-21)16-17-31(5,39)33(32)26(36)24(30(3,4)44-33)25(27(32)41-20(2)35)43-29(38)22-14-10-7-11-15-22/h6-15,23-27,36,39H,16-18H2,1-5H3
• InChI Key： IDJPGKYVMRHHNF-UHFFFAOYSA-N
• SMILES： CC(OCC12C(OC(=O)C)C(OC(C3C=CC=CC=3)=O)C3C(C1(OC3(C)C)C(O)(C)CCC2OC(C1C=CC=CC=1)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• XLogP3: 2.882

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Agarofurans
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Agarofurans
• Natural Products and Extracts Plant Extracts Plant based Rzedowskia tolantonguensis